Cas no 90141-93-8 (Cinnoline, 6-methyl-4-(4-methylphenyl)-)
90141-93-8 structure
Product Name:Cinnoline, 6-methyl-4-(4-methylphenyl)-
CAS No:90141-93-8
MF:C16H14N2
MW:234.295763492584
CID:793308
PubChem ID:15585568
Update Time:2025-04-19
Cinnoline, 6-methyl-4-(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Cinnoline, 6-methyl-4-(4-methylphenyl)-
- 6-methyl-4-(4-methylphenyl)cinnoline
- DTXSID90575111
- 90141-93-8
- 6-Methyl-4-(p-tolyl)cinnoline
-
- Inchi: 1S/C16H14N2/c1-11-3-6-13(7-4-11)15-10-17-18-16-8-5-12(2)9-14(15)16/h3-10H,1-2H3
- InChI Key: PVCAICTVAQVZBH-UHFFFAOYSA-N
- SMILES: N1C2C=CC(C)=CC=2C(=CN=1)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 234.115698455g/mol
- Monoisotopic Mass: 234.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 25.8Ų
Cinnoline, 6-methyl-4-(4-methylphenyl)- Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
90141-93-8 (Cinnoline, 6-methyl-4-(4-methylphenyl)-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
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